Cas no 1361486-77-2 (2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361486-77-2
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4923570
• Update Time: 2025-06-11

2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-8-1-5(2-9(13)10(8)14)7-3-6(16)4-17-11(7)15/h1-4H
• InChI Key： SRDDGTIWUPZYSG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(C=1)F)Cl)Cl)Cl

Computed Properties

• Exact Mass: 310.905
• Monoisotopic Mass: 308.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-77-2)

2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-77-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its pyridine core substituted with a 3,4,5-trichlorophenyl group and additional chloro and fluoro substituents, which contribute to its distinct properties and reactivity.

The synthesis of 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine involves several intricate steps, including the formation of the pyridine ring and the subsequent introduction of the substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of this compound. This method not only reduces the environmental impact but also enhances the overall cost-effectiveness of the synthesis process.

In terms of its physical and chemical properties, 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine exhibits high thermal stability and low solubility in water, making it suitable for applications where stability under various conditions is crucial. Its molecular weight is approximately 368.8 g/mol, and it has a melting point ranging from 90 to 95°C. These properties are essential for understanding its behavior in different environments and for optimizing its use in various formulations.

The biological activity of 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine has been extensively studied due to its potential as a lead compound for drug discovery. Research has shown that this compound possesses potent antifungal and antibacterial properties, making it a promising candidate for developing new pharmaceuticals. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine exhibited significant inhibitory effects against several pathogenic fungi and bacteria, including Candida albicans and Staphylococcus aureus. These findings highlight its potential as a broad-spectrum antimicrobial agent.

Beyond its antimicrobial properties, 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine has also shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it an effective herbicide. A recent study published in Pesticide Biochemistry and Physiology explored the herbicidal activity of this compound against various weed species. The results indicated that it effectively controlled both broadleaf and grassy weeds without causing significant damage to non-target crops. This dual functionality as both an antimicrobial agent and a herbicide underscores its versatility and potential for commercial applications.

In addition to its direct applications, 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine serves as an important intermediate in the synthesis of other valuable compounds. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones to create derivatives with enhanced properties. For example, a study published in Organic Letters in 2019 reported the successful synthesis of several derivatives by functionalizing the pyridine ring with different substituents. These derivatives exhibited improved solubility and enhanced biological activity compared to the parent compound.

The safety profile of 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, prolonged exposure may pose certain risks, particularly to aquatic organisms. Therefore, proper handling and disposal practices are essential to minimize environmental impact. Regulatory agencies such as the Environmental Protection Agency (EPA) have established guidelines for the safe use and disposal of this compound to ensure environmental protection.

In conclusion, 2-Chloro-5-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-77-2) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique chemical structure confers desirable properties such as high thermal stability and low water solubility, making it suitable for various applications. Ongoing research continues to explore new derivatives and formulations that could further enhance its utility and expand its range of applications.